ethyl 4-{[N-(3-chlorophenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-[N-(benzenesulfonyl)-3-chloroanilino]acetyl]amino]benzoate
• InChI: InChI=1S/C23H21ClN2O5S/c1-2-31-23(28)17-11-13-19(14-12-17)25-22(27)16-26(20-8-6-7-18(24)15-20)32(29,30)21-9-4-3-5-10-21/h3-15H,2,16H2,1H3,(H,25,27)
• InChI Key: UBXNWZGVDGEZOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN(C2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C23H21ClN2O5S
• Molecular Weight: 472.9 g/mol

Description

Ethyl 4-{[N-(3-chlorophenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a member of the benzoic acid ester family and has been shown to exhibit promising properties in various scientific studies.

Mechanism of Action

The mechanism of action of ethyl 4-{[N-(3-chlorophenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate involves the inhibition of specific enzymes such as DPP-4 and GSK-3β. This inhibition leads to a decrease in the activity of these enzymes, which in turn leads to a reduction in disease progression. Additionally, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, which further contribute to its therapeutic potential.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in various in vitro and in vivo models. This compound has been shown to exhibit significant effects on glucose metabolism, insulin sensitivity, and inflammation. Additionally, this compound has been shown to exhibit neuroprotective effects in various animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-{[N-(3-chlorophenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate in lab experiments include its high potency and specificity towards specific enzymes. Additionally, this compound exhibits low toxicity and has been shown to be well-tolerated in various animal models. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

There are several future directions for research involving ethyl 4-{[N-(3-chlorophenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate. One potential direction involves the development of this compound as a potential therapeutic agent for the treatment of diabetes, cancer, and Alzheimer's disease. Additionally, further research is needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets. Finally, the development of more efficient synthesis methods for this compound could lead to increased availability and reduced costs.

Synthesis Methods

The synthesis of ethyl 4-{[N-(3-chlorophenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate involves the reaction of 4-aminobenzoic acid with N-(3-chlorophenyl)-N'-phenylsulfonylglycine ethyl ester. The reaction is carried out in the presence of a suitable catalyst and solvent. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

Ethyl 4-{[N-(3-chlorophenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate has been extensively studied for its potential applications in drug discovery and development. This compound has been shown to exhibit inhibitory activity against various enzymes such as dipeptidyl peptidase-4 (DPP-4) and glycogen synthase kinase-3β (GSK-3β). These enzymes are known to play a crucial role in various diseases such as diabetes, cancer, and Alzheimer's disease.